Cas no 2697156-36-6 (5-bromo-4-chloro-2,6-bis(methyl-d3)pyrimidine)

• Product Name: 5-bromo-4-chloro-2,6-bis(methyl-d3)pyrimidine
• CAS No: 2697156-36-6
• MF: C₆H₆BrClN₂
• MW: 227.519209384918
• CID: 6826504
• PubChem ID: 172402531
• Update Time: 2025-02-26

5-bromo-4-chloro-2,6-bis(methyl-d3)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-2,6-bis(methyl-d3)pyrimidine
• CS-24671
• 2697156-36-6

• Inchi： 1S/C6H6BrClN2/c1-3-5(7)6(8)10-4(2)9-3/h1-2H3/i1D3,2D3
• InChI Key： BZQXOFCIHJDLCR-WFGJKAKNSA-N
• SMILES： BrC1=C(N=C(C([2H])([2H])[2H])N=C1C([2H])([2H])[2H])Cl

Computed Properties

• Exact Mass: 225.97795Da
• Monoisotopic Mass: 225.97795Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų